Cas no 796851-63-3 (Quinoline,6-methyl-8-(1-piperazinyl)-)

Quinoline,6-methyl-8-(1-piperazinyl)- structure
796851-63-3 structure
Product Name:Quinoline,6-methyl-8-(1-piperazinyl)-
CAS No:796851-63-3
MF:C14H17N3
MW:227.304882764816
CID:556572
PubChem ID:20701156
Update Time:2025-04-19

Quinoline,6-methyl-8-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,6-methyl-8-(1-piperazinyl)-
    • 6-Methyl-8-(piperazin-1-yl)quinoline
    • Quinoline, 6-methyl-8-(1-piperazinyl)- (9CI)
    • SCHEMBL4143098
    • 6-methyl-8-piperazino quinoline
    • 796851-63-3
    • 6-methyl-8-piperazin-1-ylquinoline
    • HVSZIEQQFXYYFI-UHFFFAOYSA-N
    • Inchi: 1S/C14H17N3/c1-11-9-12-3-2-4-16-14(12)13(10-11)17-7-5-15-6-8-17/h2-4,9-10,15H,5-8H2,1H3
    • InChI Key: HVSZIEQQFXYYFI-UHFFFAOYSA-N
    • SMILES: N1(C2=CC(C)=CC3=CC=CN=C23)CCNCC1

Computed Properties

  • Exact Mass: 227.142247555g/mol
  • Monoisotopic Mass: 227.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 28.2Ų
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